Cas no 1024603-93-7 (Olaratumab)

Olaratumab is a humanized monoclonal antibody targeting platelet-derived growth factor receptor alpha (PDGFRα). It inhibits PDGFRα signaling, potentially reducing tumor growth and progression. Key advantages include its selective targeting of PDGFRα, minimal off-target effects, and demonstrated efficacy in certain types of cancer.
Olaratumab structure
Olaratumab structure
Product Name:Olaratumab
CAS No:1024603-93-7
MF:
MW:
CID:5036071
Update Time:2025-07-22

Olaratumab Chemical and Physical Properties

Names and Identifiers

    • Olaratumab
    • Research Grade Olaratumab(DHD16101)
    • IMC 3G3
    • IMC3G3
    • IMC-3G3
    • Lartruvo
    • LY 3012207
    • LY3012207

Olaratumab Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-P9922-1mg
Olaratumab
1024603-93-7 ≥95.0%
1mg
¥4500 2024-04-21
MedChemExpress
HY-P9922-5mg
Olaratumab
1024603-93-7 ≥95.0%
5mg
¥11700 2023-08-31
1PlusChem
1P027KWR-1mg
Olaratumab
1024603-93-7 97%
1mg
$699.00 2023-12-27
1PlusChem
1P027KWR-5mg
Olaratumab
1024603-93-7 97%
5mg
$1758.00 2023-12-27
1PlusChem
1P027KWR-10mg
Olaratumab
1024603-93-7 97%
10mg
$2788.00 2023-12-27
TargetMol Chemicals
T76761-1mg
Olaratumab
1024603-93-7 SDS-PAGE:95% SEC-HPLC:98.70%
1mg
¥ 2480 2024-07-23
TargetMol Chemicals
T76761-5mg
Olaratumab
1024603-93-7 SDS-PAGE:95% SEC-HPLC:98.70%
5mg
¥ 6470 2024-07-23
TargetMol Chemicals
T76761-10mg
Olaratumab
1024603-93-7 SDS-PAGE:95% SEC-HPLC:98.70%
10mg
¥ 8720 2024-07-23
TargetMol Chemicals
T76761-25mg
Olaratumab
1024603-93-7 SDS-PAGE:95% SEC-HPLC:98.70%
25mg
¥ 12900 2024-07-23
TargetMol Chemicals
T76761-50mg
Olaratumab
1024603-93-7 SDS-PAGE:95% SEC-HPLC:98.70%
50mg
¥ 17300 2024-07-23

Additional information on Olaratumab

Olaratumab (CAS No. 1024603-93-7): A Promising Therapeutic Agent in Oncology

Olaratumab (CAS No. 1024603-93-7) is a monoclonal antibody that has gained significant attention in the field of oncology due to its potential in treating advanced soft tissue sarcoma (STS). This compound, developed by Eli Lilly and Company, targets the platelet-derived growth factor receptor alpha (PDGFR-α), a key signaling molecule involved in tumor growth and angiogenesis. The unique mechanism of action of olaramumab has positioned it as a valuable addition to the arsenal of cancer therapies, particularly when used in combination with standard chemotherapy agents like doxorubicin.

The development of olaramumab is rooted in extensive preclinical and clinical research. Preclinical studies have demonstrated that this antibody effectively inhibits PDGFR-α signaling, leading to reduced tumor cell proliferation and angiogenesis. In a phase I/II clinical trial, olaramumab showed promising results when combined with doxorubicin, significantly extending the progression-free survival (PFS) and overall survival (OS) of patients with advanced STS compared to doxorubicin alone.

The phase III ANNOUNCE trial further validated these findings. This randomized, double-blind, placebo-controlled study enrolled 485 patients with advanced STS who had not received prior systemic therapy for advanced disease. The results indicated that while the combination of olaramumab and doxorubicin did not meet the primary endpoint of significantly improving OS, it did show a trend toward improved PFS. These findings highlight the complex nature of cancer treatment and the need for further research to optimize therapeutic strategies.

Beyond its application in STS, there is growing interest in exploring the potential of olaramumab in other cancer types. Recent studies have investigated its efficacy in combination with other targeted therapies and immunotherapies. For instance, a preclinical study published in the journal Cancer Research demonstrated that olaramumab, when combined with an immune checkpoint inhibitor, significantly enhanced antitumor activity in murine models of ovarian cancer. These findings suggest that olaramumab may have broader therapeutic applications beyond STS.

The safety profile of olaramumab has also been extensively evaluated. Common adverse events associated with its use include neutropenia, fatigue, nausea, and infusion-related reactions. However, these side effects are generally manageable with appropriate supportive care. The overall safety profile of olaramumab, particularly when used in combination with doxorubicin, has been deemed acceptable for clinical use.

In addition to its clinical applications, the chemical properties of CAS No. 1024603-93-7 are noteworthy. As a monoclonal antibody, it is a large protein molecule with a molecular weight of approximately 148 kDa. Its structure consists of two heavy chains and two light chains, each containing variable regions that confer specificity for PDGFR-α. The production process for olaramumab involves recombinant DNA technology and mammalian cell culture techniques, ensuring high purity and consistency.

The future of olaramumab in oncology is promising but also challenging. Ongoing research aims to identify biomarkers that can predict response to treatment and to optimize dosing regimens for maximum efficacy and minimal toxicity. Additionally, there is a need to explore combination therapies that can leverage the unique properties of olaramumab. Clinical trials are currently underway to evaluate these strategies and to expand the indications for this compound.

In conclusion, Olaratumab (CAS No. 1024603-93-7) represents a significant advancement in the treatment of advanced soft tissue sarcoma and holds potential for broader applications in oncology. Its unique mechanism of action targeting PDGFR-α, combined with its favorable safety profile and ongoing research efforts, positions it as a valuable therapeutic agent in the fight against cancer.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk